Cas no 1548294-26-3 ((3-aminopropyl)(methyl)(pent-4-en-1-yl)amine)

• Product Name: (3-aminopropyl)(methyl)(pent-4-en-1-yl)amine
• CAS No: 1548294-26-3
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• MDL: MFCD24118012
• CID: 5302797
• PubChem ID: 81493104
• Update Time: 2025-05-24

(3-aminopropyl)(methyl)(pent-4-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• (3-aminopropyl)(methyl)(pent-4-en-1-yl)amine
• N'-methyl-N'-pent-4-enylpropane-1,3-diamine
• 1,3-Propanediamine, N1-methyl-N1-4-penten-1-yl-

• MDL： MFCD24118012
• Inchi： 1S/C9H20N2/c1-3-4-5-8-11(2)9-6-7-10/h3H,1,4-10H2,2H3
• InChI Key： AZIBPAXROXAQFS-UHFFFAOYSA-N
• SMILES： N(C)(CCCN)CCCC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 91.6
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (3-aminopropyl)(methyl)(pent-4-en-1-yl)amine

Comprehensive Overview of (3-aminopropyl)(methyl)(pent-4-en-1-yl)amine (CAS No. 1548294-26-3)

(3-aminopropyl)(methyl)(pent-4-en-1-yl)amine, with the CAS number 1548294-26-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique amine-functionalized structure, offers versatile applications due to its reactive primary amine and alkene moieties. Its molecular formula and structural features make it a valuable intermediate in the development of bioactive molecules and advanced polymers.

In recent years, the demand for customized amine derivatives like (3-aminopropyl)(methyl)(pent-4-en-1-yl)amine has surged, driven by trends in green chemistry and sustainable synthesis. Researchers and industries are increasingly focusing on eco-friendly catalysts and low-toxicity reagents, aligning with global initiatives such as the UN Sustainable Development Goals (SDGs). This compound's potential in click chemistry and bioconjugation further positions it as a key player in drug discovery and diagnostic tool development.

The synthetic versatility of CAS 1548294-26-3 is underscored by its ability to participate in Michael additions, reductive aminations, and cross-coupling reactions. These properties are particularly relevant to peptide modification and surface functionalization, addressing common queries like "How to modify amines for drug delivery?" or "Best practices for alkene-amine conjugation." Such applications are frequently discussed in high-impact journals and patent filings, reflecting the compound's industrial relevance.

From a commercial perspective, (3-aminopropyl)(methyl)(pent-4-en-1-yl)amine is often sought after by fine chemical suppliers and research institutions. Its storage stability and solubility profile (e.g., in polar aprotic solvents) are frequently cited in technical datasheets, answering FAQs like "Is this amine compatible with DMSO?" or "What precautions are needed for long-term storage?". These practical considerations enhance its usability in high-throughput screening and combinatorial chemistry.

Emerging trends in AI-driven molecular design have also highlighted the role of CAS 1548294-26-3 in virtual screening libraries. Computational chemists leverage its structural diversity to model ligand-protein interactions, addressing popular search terms such as "amine-based scaffolds for kinase inhibitors". This intersection of wet-lab and in-silico methodologies underscores the compound's adaptability to cutting-edge research.

In summary, (3-aminopropyl)(methyl)(pent-4-en-1-yl)amine (1548294-26-3) exemplifies the convergence of innovation and utility in modern chemistry. Its applications span therapeutic development, smart materials, and computational modeling, making it a focal point for both academic and industrial stakeholders. As the scientific community continues to explore multifunctional amines, this compound remains a testament to the evolving landscape of molecular engineering.